11-Keto-3-dodecynoic acid
Description
However, a structurally and functionally related compound, acetyl-11-keto-β-boswellic acid (AKBA), is extensively studied in the context of anti-inflammatory and enzyme-inhibitory activities. AKBA is a pentacyclic triterpene derived from the gum resin of Boswellia serrata and is a key bioactive component of frankincense extracts . It is characterized by a keto group at position C-11 and an acetylated hydroxyl group at position C-2. AKBA is noted for its dual inhibitory effects on 5-lipoxygenase (5-LO) and human leukocyte elastase (HLE), making it a unique therapeutic candidate for inflammatory diseases such as ulcerative colitis and Crohn’s disease .
Properties
Molecular Formula |
C12H18O3 |
|---|---|
Molecular Weight |
210.27 g/mol |
IUPAC Name |
11-oxododec-3-ynoic acid |
InChI |
InChI=1S/C12H18O3/c1-11(13)9-7-5-3-2-4-6-8-10-12(14)15/h2-5,7,9-10H2,1H3,(H,14,15) |
InChI Key |
KEFNHANRRVONHT-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)CCCCCCC#CCC(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Boswellic Acid Derivatives
AKBA is distinguished from other boswellic acid derivatives (e.g., α-boswellic acid, β-boswellic acid) by its acetylated and keto-modified structure. This modification enhances its inhibitory potency:
- 5-Lipoxygenase Inhibition: AKBA exhibits an IC50 of 1.5 μM for 5-LO, compared to weaker inhibition by non-acetylated or non-keto derivatives (e.g., β-boswellic acid has negligible activity) .
- Human Leukocyte Elastase (HLE) Inhibition : AKBA inhibits HLE with an IC50 of 15 μM , whereas β-boswellic acid shows partial inhibition at higher concentrations (>20 μM) .
Other Pentacyclic Triterpenes
- Ursolic Acid : While ursolic acid inhibits HLE (IC50 ~10 μM), it lacks 5-LO inhibitory activity, highlighting AKBA’s dual-target specificity .
Key Data Tables
Table 1: Enzyme Inhibition Profiles of Boswellic Acids and Related Compounds
Table 2: Clinical Efficacy in Inflammatory Bowel Disease
Mechanistic Distinctions
AKBA’s non-redox and non-competitive inhibition of 5-LO differentiates it from redox inhibitors like nordihydroguaiaretic acid (NDGA), which disrupt enzyme function via radical scavenging . Similarly, AKBA’s HLE inhibition is distinct from synthetic elastase inhibitors (e.g., ZD-8321), which target the enzyme’s active site .
Q & A
Q. What safety protocols are critical when handling 11-Keto-3-dodecynoic acid in laboratory settings?
- Methodological Answer: Follow GHS guidelines for skin/eye protection (Category 2B irritant). Use fume hoods for powder handling to mitigate inhalation risks. Waste disposal must comply with EPA regulations for carboxylic acids—neutralize with sodium bicarbonate before aqueous disposal. Document all incidents in lab safety logs .
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